Cas no 518058-71-4 (methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate)

Methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate is a fluorinated and iodinated indole derivative with significant utility in organic synthesis and pharmaceutical research. The presence of both fluorine and iodine substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The electron-withdrawing effects of the fluoro and iodo groups also facilitate further functionalization at the indole core. Its ester moiety provides additional derivatization potential, enabling conversion to amides or carboxylic acids. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given the prevalence of fluorinated indoles in drug discovery. High purity and stability ensure consistent performance in synthetic applications.

methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate structure

518058-71-4 structure

Product Name:methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate

CAS No:518058-71-4

MF:C₁₀H₇FINO₂

MW:319.070958375931

MDL:MFCD20265091

CID:4016184

PubChem ID:21014470

Update Time:2025-06-07

methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-carboxylic acid, 5-fluoro-3-iodo-, methyl ester
- methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate
- DB-431496
- 518058-71-4
- A1-29255
- SCHEMBL2735787
- MDL： MFCD20265091
- Inchi： 1S/C10H7FINO2/c1-15-10(14)9-8(12)6-4-5(11)2-3-7(6)13-9/h2-4,13H,1H3
- InChI Key： ATQLSIIXLDWXRF-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)OC)NC2C=CC(=CC=21)F

Computed Properties

Exact Mass: 318.95055Da
Monoisotopic Mass: 318.95055Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.1Å²

methyl 5-fluoro-3-iodo-1H-indole-2-carboxylate Pricemore >>

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